3,6-Dimethoxy-2-nitrobenzamide

• IUPAC Name: 3,6-dimethoxy-2-nitrobenzamide
• InChI: InChI=1S/C9H10N2O5/c1-15-5-3-4-6(16-2)8(11(13)14)7(5)9(10)12/h3-4H,1-2H3,(H2,10,12)
• InChI Key: IIVVGIHHLJDOIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)OC)[N+](=O)[O-])C(=O)N
• Molecular Formula: C9H10N2O5
• DSSTOX Substance ID: DTXSID60358478
• Molecular Weight: 226.19 g/mol
• Solubility: >33.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 26002-58-4

Description

3,6-Dimethoxy-2-nitrobenzamide is an organic compound with the molecular formula C9H10N2O5. It is a derivative of benzamide, which is the simplest amide derivative of benzoic acid.

Synthesis Analysis

The synthesis of benzamide compounds, including 3,6-Dimethoxy-2-nitrobenzamide, often starts from benzoic acid or its derivatives and amine derivatives. The products are purified, and their analysis is determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular structure of 3,6-Dimethoxy-2-nitrobenzamide consists of 9 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, and 5 oxygen atoms. The average mass is 226.186 Da, and the monoisotopic mass is 226.058975 Da.

Scientific Research Applications

Synthesis and Chemical Reactions

• One-Pot Synthesis of Heterocyclic Compounds : 3,6-Dimethoxy-2-nitrobenzamide derivatives play a role in the one-pot synthesis of 2-(het)arylquinazolin-4(3H)-ones, utilizing sodium dithionite as a reducing agent. This process is significant in the preparation of heterocyclic compounds which have various applications in pharmaceuticals and materials science (Romero et al., 2013).

• Formation of Nitro Radical Anions : The electrochemical reduction of derivatives like 3,6-Dimethoxy-2-nitrobenzamide in various media results in the formation of nitro radical anions. This process is relevant in understanding the electrochemical properties of nitro compounds, which can be useful in designing redox-active materials and understanding biological redox processes (Álvarez-Lueje et al., 1998).

• Crystal Engineering and Supramolecular Chemistry : Studies have shown the use of 3,6-Dimethoxy-2-nitrobenzamide derivatives in crystal engineering, forming specific molecular tapes and interactions. This is significant in the field of supramolecular chemistry for the design of new crystalline materials with desired properties (Aakeröy et al., 2004; Saha et al., 2005).

Structural and Spectroscopic Analysis

• Vibrational Spectroscopy and Molecular Dynamics Simulation : Research involving derivatives of 3,6-Dimethoxy-2-nitrobenzamide has been conducted to study the nature of hydrogen bonding using infrared spectroscopy and molecular dynamics simulation. This contributes to a deeper understanding of the molecular structures and interactions in complex chemical systems (Brela et al., 2012).

Biochemical and Medicinal Applications

• Design of Antineoplastic Agents : Certain 3,6-Dimethoxy-2-nitrobenzamide derivatives have been synthesized and evaluated for their potential as antineoplastic agents, indicating their relevance in the development of new cancer treatments (Singh et al., 2003; Pettit et al., 2003).

• Photoreactivity in Medicinal Compounds : The photoreactivity of compounds derived from 3,6-Dimethoxy-2-nitrobenzamide has been studied, contributing to the understanding of light-induced reactions in medicinal chemistry, which can be crucial for designing drugs with targeted activation properties (Katritzky et al., 2003; Gunn et al., 1973).

Safety and Hazards

The safety data sheet for benzamides suggests that they may cause respiratory irritation, serious eye irritation, skin irritation, and could be toxic if swallowed. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and to use personal protective equipment.